Cas no 52363-15-2 ((cyclohexylsulfanyl)acetic acid)

• Product Name: (cyclohexylsulfanyl)acetic acid
• CAS No: 52363-15-2
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 1580472
• PubChem ID: 15728328
• Update Time: 2025-04-21

(cyclohexylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (cyclohexylsulfanyl)acetic acid
• acetic acid, 2-(cyclohexylthio)-
• cyclohexylsulfanyl-acetic acid
• SCHEMBL1200818
• STK331739
• 52363-15-2
• FBBVJXMXGVHARA-UHFFFAOYSA-N
• DTXSID201031509
• AKOS008965219
• 2-(cyclohexylthio)acetic acid
• cyclohexylmercapto-acetic acid
• 2-cyclohexylsulfanylacetic acid

• Inchi： 1S/C8H14O2S/c9-8(10)6-11-7-4-2-1-3-5-7/h7H,1-6H2,(H,9,10)
• InChI Key： FBBVJXMXGVHARA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 174.07152
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 309.167°C at 760 mmHg
• Flash Point: 140.779°C
• Refractive Index: 1.528
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates